Cas no 100192-09-4 (2-(4-Ethoxyphenyl)-3-oxobutanenitrile)

• Product Name: 2-(4-Ethoxyphenyl)-3-oxobutanenitrile
• CAS No: 100192-09-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 124000
• Update Time: 2023-08-02

2-(4-Ethoxyphenyl)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-acetyl-4-ethoxy-
• Acetoacetonitrile, 2-(p-ethoxyphenyl)- (6CI)
• 2-(4-ethoxyphenyl)-3-oxobutanenitrile
• 2-(4-Ethoxyphenyl)-3-oxobutanenitrile

• Inchi： 1S/C12H13NO2/c1-3-15-11-6-4-10(5-7-11)12(8-13)9(2)14/h4-7,12H,3H2,1-2H3
• InChI Key： CILOLIAJHWXIDH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C#N)C(C)=O

Computed Properties

• Exact Mass: 203.095
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1

Experimental Properties

• PSA: 50.09000
• LogP: 2.28148